Cas no 2680783-76-8 (6-Chloro-3-acetamidopyridazine-4-carboxylic acid)

• Product Name: 6-Chloro-3-acetamidopyridazine-4-carboxylic acid
• CAS No: 2680783-76-8
• MF: C₇H₆ClN₃O₃
• MW: 215.593840122223
• CID: 5652953
• PubChem ID: 165916764
• Update Time: 2025-05-28

6-Chloro-3-acetamidopyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680783-76-8
• 6-chloro-3-acetamidopyridazine-4-carboxylic acid
• EN300-28273620
• 6-Chloro-3-acetamidopyridazine-4-carboxylic acid

• Inchi： 1S/C7H6ClN3O3/c1-3(12)9-6-4(7(13)14)2-5(8)10-11-6/h2H,1H3,(H,13,14)(H,9,11,12)
• InChI Key： AAOMJUPMFSFYJS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(N=N1)NC(C)=O

Computed Properties

• Exact Mass: 215.0097688g/mol
• Monoisotopic Mass: 215.0097688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.2Ų

Additional information on 6-Chloro-3-acetamidopyridazine-4-carboxylic acid

Comprehensive Overview of 6-Chloro-3-acetamidopyridazine-4-carboxylic acid (CAS No. 2680783-76-8)

6-Chloro-3-acetamidopyridazine-4-carboxylic acid (CAS No. 2680783-76-8) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic derivative, featuring a pyridazine core, is pivotal in the synthesis of bioactive molecules. Its unique structure, combining a chloro substituent and an acetamido group, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in developing novel enzyme inhibitors and antimicrobial agents, aligning with the growing demand for innovative therapeutic solutions.

The compound’s carboxylic acid functionality enhances its reactivity, enabling facile derivatization for tailored applications. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties of lead compounds, a critical focus in modern drug development. With the rise of AI-driven drug design, 6-Chloro-3-acetamidopyridazine-4-carboxylic acid is frequently referenced in computational chemistry models, particularly for molecular docking simulations. This aligns with industry trends favoring high-throughput screening and fragment-based drug discovery.

From an industrial perspective, the compound’s stability under standard storage conditions (recommended at 2–8°C) ensures its utility in large-scale synthesis. Its CAS No. 2680783-76-8 serves as a unique identifier in global chemical databases, facilitating regulatory compliance and supply chain transparency. Notably, its chloropyridazine scaffold is analogous to motifs found in commercially successful herbicides and antiviral drugs, sparking cross-disciplinary interest.

Environmental and safety profiles of 6-Chloro-3-acetamidopyridazine-4-carboxylic acid are rigorously documented, adhering to REACH and OECD guidelines. As sustainability gains traction, its biodegradability and low ecotoxicity are frequently highlighted in green chemistry discussions. The compound’s synthesis often employs catalysis and solvent-free reactions, addressing the pharmaceutical industry’s push toward waste minimization.

In analytical chemistry, advanced techniques like LC-MS and NMR are employed to characterize its purity, a critical parameter for GMP-grade production. FAQs in scientific forums often inquire about its chromatographic separation methods or scaling-up challenges, reflecting practical concerns in R&D. The compound’s logP and pKa values are also widely cited in QSAR (Quantitative Structure-Activity Relationship) studies.

Emerging applications include its use in proteomics as a labeling reagent and in metal-organic frameworks (MOFs) for sensor development. With patents increasingly citing 2680783-76-8, its commercial viability is underscored. As the scientific community prioritizes precision medicine and catalysis innovation, this compound’s relevance is poised to expand further.